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Compound of Interest

Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070

For Researchers, Scientists, and Drug Development Professionals

Triethyloxonium tetrafluoroborate, often referred to as Meerwein's reagent, is a powerful and
versatile ethylating agent used in a wide range of organic syntheses.[1] Its high reactivity
makes it particularly effective for the ethylation of weakly nucleophilic functional groups under
mild conditions.[2] This document provides detailed application notes, experimental protocols,
and safety information for the use of triethyloxonium tetrafluoroborate in research and
development, with a focus on its application in the synthesis of molecules relevant to the
pharmaceutical industry.

Overview and Properties

Triethyloxonium tetrafluoroborate is a white, crystalline solid that is commercially available,
typically stabilized with a small amount of diethyl ether.[3] It is soluble in polar organic solvents
such as dichloromethane and chloroform.[1][2] The high electrophilicity of the triethyloxonium

cation makes it a potent ethyl group donor.[3]

Key Properties:
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Property Value

Chemical Formula CeH1sBF4O

Molar Mass 189.99 g/mol

Appearance White crystalline solid
Melting Point 91-92 °C (decomposes)[1][4]

Soluble in dichloromethane, chloroform. Reacts

Solubilit
Y with water.[1][2]

Reaction Mechanisms

Triethyloxonium tetrafluoroborate ethylates nucleophiles via an Sn2 mechanism. The lone
pair of the nucleophile attacks one of the electrophilic ethyl groups of the triethyloxonium
cation, displacing a molecule of diethyl ether, which is a good leaving group.

General Ethylation Mechanism:
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Workflow for Ethyl 4-Acetoxybenzoate Synthesis

Combine:
- Triethyloxonium tetrafluoroborate
- 4-Acetoxybenzoic acid
- Dichloromethane

l

Add Diisopropylethylamine

l

Stir at room temperature
(16-24 hours)

l

Agqueous Workup:
1. 1N HCIl extraction (3x)
2. 1IN KHCOs extraction (3x)
3. Brine wash

l

Dry organic layer (Na2S0Oa)

[Concentrate in vacuc)
Gurify by bulb-to-bulb distillatior]

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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